2-((4-(2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)thio)-1-(thiophen-2-yl)ethanone

• IUPAC Name: 2-[2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H21N3O2S3/c25-18(19-7-4-12-27-19)15-29-21-22-16(14-28-21)13-20(26)24-10-8-23(9-11-24)17-5-2-1-3-6-17/h1-7,12,14H,8-11,13,15H2
• InChI Key: LJTOORMZTIVURF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CC3=CSC(=N3)SCC(=O)C4=CC=CS4
• Molecular Formula: C21H21N3O2S3
• Molecular Weight: 443.6 g/mol
• CAS No.: 1021069-45-3

Description

2-((4-(2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)thio)-1-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C21H21N3O2S3 and its molecular weight is 443.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• A study described the microwave-assisted one-pot synthesis of thiazolyl(hydrazonoethyl)thiazoles, using a structurally related compound as a building block. These compounds demonstrated promising antitumor activities against MCF-7 tumor cells, indicating their potential as anti-breast cancer agents (Mahmoud et al., 2021).

Antimicrobial Activities

• Research on the synthesis of thiazoles and their fused derivatives, including those with structures similar to the query compound, highlighted their antimicrobial activities. These compounds were tested against various bacterial and fungal strains, showing potential for use in treating infections (Wardkhan et al., 2008).

Hybrid Molecules with Biological Activities

• A study focused on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, derived from a compound structurally related to the query. These compounds exhibited antimicrobial, antilipase, and antiurease activities, suggesting their versatility in therapeutic applications (Başoğlu et al., 2013).

Antiallergy Agents

• N-(4-substituted-thiazolyl)oxamic acid derivatives, synthesized from acetophenone analogs similar to the query compound, demonstrated potent antiallergy activity. These findings suggest their potential in developing new treatments for allergic conditions (Hargrave et al., 1983).

Antimicrobial and Antifungal Agents

• The synthesis and biological evaluation of thiazolidinones, with structural similarities to the query compound, showcased their antimicrobial activity. These compounds were tested against several bacterial and fungal strains, underlining their potential as antimicrobial and antifungal agents (Patel et al., 2012).